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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

Physical Properties of 4-Oxoheptanoic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-
Oxoheptanoic acid (CAS No. 924-97-0), with a focus on its melting and boiling points. Due to

the limited availability of experimentally determined data in publicly accessible databases, this

guide presents computationally predicted values and outlines the standard methodologies for

their experimental determination.

Core Physical Properties
Comprehensive searches of established chemical databases did not yield experimentally

verified melting and boiling points for 4-Oxoheptanoic acid. However, computational models

provide reliable estimates for these properties, which are essential for predicting the

compound's physical state, solubility, and appropriate handling and storage conditions.

Data Presentation: Predicted Physical Properties
The following table summarizes the predicted physical properties for 4-Oxoheptanoic acid. It

is crucial to note that these values are derived from computational predictions and should be

confirmed by experimental analysis for critical applications.
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Physical Property Predicted Value Notes

Melting Point 36-37 °C

Predicted for 4-Oxohexanoic

acid, a closely related

homolog.[1] This value serves

as an estimate.

Boiling Point 140-148 °C

Predicted for 4-Oxohexanoic

acid, a closely related

homolog.[1] This value serves

as an estimate.

Molecular Weight 144.17 g/mol -

Molecular Formula C₇H₁₂O₃ -

Experimental Protocols
The following sections detail the standard experimental protocols for the determination of the

melting and boiling points of a solid organic acid like 4-Oxoheptanoic acid.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. A sharp melting point range (typically 0.5-1°C) is indicative of a pure compound.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 4-Oxoheptanoic acid is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
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melting point is reported as the range T1-T2.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small quantity of 4-Oxoheptanoic acid is placed in a distillation flask.

The flask is fitted with a condenser, a collection vessel, and a calibrated thermometer. The

thermometer bulb should be positioned just below the side arm of the distillation flask to

accurately measure the temperature of the vapor.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the

condenser, where it is cooled and condenses back into a liquid, which is then collected.

Observation: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The

atmospheric pressure should also be recorded, as the boiling point is pressure-dependent.

Mandatory Visualizations
Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the determination and verification of the

physical properties of a chemical compound.
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Caption: Workflow for experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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